Cas no 54964-57-7 (Securisteroside)

Securisteroside is a bioactive steroidal glycoside known for its unique structural and functional properties. It features a steroidal backbone conjugated with sugar moieties, enhancing its solubility and bioavailability. This compound exhibits notable biological activities, including anti-inflammatory and immunomodulatory effects, making it valuable in pharmaceutical research. Its molecular stability and selective interaction with cellular targets contribute to its potential in drug development. Securisteroside's well-defined chemical structure allows for precise modifications, enabling tailored applications in therapeutic formulations. Additionally, its low toxicity profile and compatibility with various delivery systems underscore its utility in biomedical studies. The compound's dual functionality as a steroidal and glycosidic agent distinguishes it from conventional derivatives, offering broader research and clinical possibilities.

Securisteroside structure

Product Name:Securisteroside

CAS No:54964-57-7

MF:C₅₁H₈₈O₇

MW:813.240237236023

CID:4671439

PubChem ID:100926730

Update Time:2025-07-02

Securisteroside Chemical and Physical Properties

Names and Identifiers

- Securisteroside
- AKOS040762561
- 54964-57-7
- Inchi： 1S/C51H88O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h23-24,26,35-39,41-44,46-49,53-55H,8-22,25,27-34H2,1-7H3/b24-23+/t36-,37-,38+,39+,41-,42+,43?,44-,46-,47+,48-,49-,50+,51-/m1/s1
- InChI Key： MHTLMDOOOKZQCO-YIYIWPHSSA-N
- SMILES： C[C@@]12C3CC[C@@]4(C)[C@@H](CC[C@@H]4[C@@H](/C=C/[C@H](C(C)C)CC)C)C3=CC[C@H]1C[C@@H](O[C@@H]1O[C@H](COC(CCCCCCCCCCCCCCC)=O)[C@@H](O)[C@H](O)[C@H]1O)CC2

Computed Properties

Exact Mass: 812.65300514g/mol
Monoisotopic Mass: 812.65300514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 58
Rotatable Bond Count: 24
Complexity: 1300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 14.1
Topological Polar Surface Area: 105Å²

Securisteroside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Securisteroside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN5324-5 mg	Securisteroside	54964-57-7	98%	5mg	￥ 3,710	2023-07-10
TargetMol Chemicals	TN5324-1 mL * 10 mM (in DMSO)	Securisteroside	54964-57-7	98%	1 mL * 10 mM (in DMSO)	￥ 5650	2023-09-15
TargetMol Chemicals	TN5324-5mg	Securisteroside	54964-57-7		5mg	￥ 15400	2024-07-19
TargetMol Chemicals	TN5324-1 ml * 10 mm	Securisteroside	54964-57-7		1 ml * 10 mm	￥ 18900	2024-07-19